1-Benzyl-1H-imidazole-2-carbaldehyde
Overview
Description
1-Benzyl-1H-imidazole-2-carbaldehyde is a chemical compound with the molecular formula C11H10N2O and a molecular weight of 186.21 . It is a liquid at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H10N2O/c14-9-11-12-6-7-13 (11)8-10-4-2-1-3-5-10/h1-7,9H,8H2 . This code provides a detailed description of the molecule’s structure.Physical and Chemical Properties Analysis
This compound is a liquid at room temperature .Scientific Research Applications
Synthesis of Potent CNS Drugs
A study by Saganuwan (2020) discusses the conversion of azole compounds, including imidazoles, into more potent drugs for treating central nervous system disorders. It highlights that imidazoles, through various synthetic pathways, may be more potent with better characteristics for CNS penetrability and activity, suggesting the potential application of "1-Benzyl-1H-imidazole-2-carbaldehyde" in developing new CNS drugs due to its imidazole core (S. Saganuwan, 2020).
Anticancer Agents
Research on imidazole derivatives, including studies by Iradyan et al. (2009), has reviewed their antitumor activity, indicating the potential use of "this compound" in synthesizing new anticancer compounds. These studies showcase various structures of imidazole derivatives that exhibit significant biological properties, including anticancer effects, highlighting the compound's relevance in medicinal chemistry and drug discovery (M. Iradyan, N. Iradyan, F. Arsenyan, G. M. Stepanyan, 2009).
Corrosion Inhibition
The compound's potential application extends to corrosion inhibition, where imidazoline derivatives, closely related to imidazoles, are noted for their effectiveness. A review by Sriplai and Sombatmankhong (2023) elaborates on how these derivatives serve as corrosion inhibitors, highlighting the significant role that imidazole-based compounds, including "this compound," could play in developing new, environmentally friendly corrosion inhibitors (Nipaporn Sriplai, K. Sombatmankhong, 2023).
Metal-Organic Frameworks (MOFs)
A review by Sankar et al. (2019) discusses the incorporation of imidazolate linkers in zeolite imidazolate frameworks (ZIFs), a subclass of metal-organic frameworks (MOFs). This review suggests the potential of "this compound" in the development of new ZIF materials with enhanced physicochemical properties for various applications, including gas storage, separation technologies, and catalysis (S. S. Sankar, K. Karthick, K. Sangeetha, A. Karmakar, S. Kundu, 2019).
Safety and Hazards
Mechanism of Action
Target of Action
It is known that imidazole derivatives, such as 1-benzylimidazole, have shown strong cardiotonic activity , suggesting potential targets within the cardiovascular system.
Mode of Action
Imidazole derivatives are known to interact with their targets to induce changes
Result of Action
Given the cardiotonic activity of similar imidazole derivatives , it can be hypothesized that this compound may have effects on heart muscle cells or other components of the cardiovascular system.
Properties
IUPAC Name |
1-benzylimidazole-2-carbaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O/c14-9-11-12-6-7-13(11)8-10-4-2-1-3-5-10/h1-7,9H,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKFHFMMKMUJLBU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C=CN=C2C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30143297 | |
Record name | 1H-Imidazole-2-carboxaldehyde, 1-(phenylmethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30143297 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
10045-65-5 | |
Record name | 1H-Imidazole-2-carboxaldehyde, 1-(phenylmethyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010045655 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Benzyl-2-formylimidazole | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=217911 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1H-Imidazole-2-carboxaldehyde, 1-(phenylmethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30143297 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-benzyl-1H-imidazole-2-carbaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.